
A Comparative Guide to Proficiency Testing
Schemes for Aflatoxin Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B15340972 Get Quote

For researchers, scientists, and drug development professionals, ensuring the accuracy and

reliability of analytical data for mycotoxins is paramount. Proficiency testing (PT) is a critical

component of a laboratory's quality assurance system, providing an external validation of

testing capabilities. While proficiency testing schemes specifically for Aflatoxin G2a are not

commonly available due to its status as a less frequently regulated metabolite, this guide

provides a comparative overview of prominent PT schemes for the analysis of the primary

aflatoxins (B1, B2, G1, and G2), which are the precursors to Aflatoxin G2a.

Participation in these schemes allows laboratories to benchmark their performance against a

global peer group, identify potential analytical issues, and demonstrate a commitment to

maintaining high standards of data integrity.

Comparison of Major Proficiency Testing Scheme
Providers
Several international organizations offer proficiency testing for aflatoxin analysis. The following

table summarizes the key features of some of the leading providers. It is important to note that

specific details of PT rounds, including matrices and analyte concentrations, vary from year to

year. Laboratories should consult the providers' websites for the most current information.
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Feature
FAPAS® (from
Fera)

BIPEA

European Union
Reference
Laboratory (EURL)
for Mycotoxins &
Plant Toxins

Accreditation
UKAS accredited to

ISO/IEC 17043.

COFRAC accredited

to ISO/IEC 17043.[1]

[2]

Organizes PTs for

National Reference

Laboratories (NRLs)

in the EU.[3][4]

Analytes Covered

Aflatoxins B1, B2, G1,

G2, total aflatoxins,

and Aflatoxin M1. Also

offers multi-mycotoxin

schemes.[5][6][7]

Aflatoxins B1, B2, G1,

G2, and Aflatoxin M1.

[2]

Aflatoxins B1, B2, G1,

G2, and other

mycotoxins depending

on the PT round.[8]

Matrices Offered

Wide range including

cereals (maize, rice),

nuts (peanuts,

pistachios), spices,

animal feed, milk

powder, and

processed foods.[6][7]

[9]

Cereals, dried fruits,

spices, nuts, baby

food, and milk.[2]

Various food and feed

matrices, such as

peanut powder, maize

flour, and cocoa

powder.[8]

Frequency

Multiple rounds per

year with a published

schedule.[6]

Annual series with

several rounds from

September to June.

[10][11]

Typically organizes at

least one PT per year

for the NRL network.

[3]

Performance

Evaluation

Rigorous statistical

analysis with detailed

confidential reports.

Reports are prepared

according to ISO

13528, with results

validated by technical

experts.[10]

Performance is

evaluated using z-

scores and zeta-

scores in accordance

with ISO 13528.

Geographical Reach Global. Over 110 countries.

[11]

Primarily for EU

member states'
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National Reference

Laboratories.[3]

The Proficiency Testing Workflow
Participating in an aflatoxin proficiency test follows a standardized workflow. The diagram

below illustrates the key stages from the laboratory's perspective.
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A typical workflow for proficiency testing participation.
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Experimental Protocols for Aflatoxin Analysis
While specific protocols are at the discretion of the participating laboratory, most methods for

the analysis of aflatoxins B1, B2, G1, and G2 in food and feed matrices are based on official

methods, such as those published by AOAC International. A generalized experimental protocol

is outlined below.

1. Sample Preparation and Extraction:

A representative portion of the PT sample is weighed.

Aflatoxins are extracted from the matrix using a suitable solvent mixture, commonly

acetonitrile/water or methanol/water.[12]

The mixture is homogenized and centrifuged or filtered to separate the liquid extract from

solid particles.

2. Clean-up:

The crude extract is "cleaned up" to remove interfering compounds that could affect the

analytical results.

Immunoaffinity chromatography (IAC) is a widely used and highly specific clean-up

technique. The extract is passed through an IAC column containing antibodies that bind to

the aflatoxins.[13]

After washing the column to remove impurities, the aflatoxins are eluted with a solvent like

methanol.

3. Detection and Quantification:

High-Performance Liquid Chromatography (HPLC) coupled with a fluorescence detector

(FLD) is the most common analytical technique for aflatoxin quantification.[13]

Since Aflatoxins B1 and G1 have naturally weak fluorescence, a post-column derivatization

step is often employed to enhance their signal. This can be achieved photochemically (with a

UV lamp) or chemically (e.g., with iodine or bromine).
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Quantification is performed by comparing the peak areas of the aflatoxins in the sample

extract to those of certified reference standards.

4. Quality Control:

Throughout the analytical process, quality control measures are essential. These include the

analysis of method blanks, spiked samples (for recovery assessment), and certified

reference materials.

Adherence to a robust quality management system, such as ISO/IEC 17025, is crucial for

ensuring the reliability of the results submitted for the proficiency test.

Evaluating Performance in Proficiency Testing
The performance of participating laboratories is typically evaluated using statistical methods

outlined in ISO 13528.[14][15] The most common performance indicator is the z-score, which is

calculated as:

z = (x - X) / σ

Where:

x is the result reported by the laboratory.

X is the assigned value for the analyte in the PT sample (determined by the PT provider).

σ is the standard deviation for proficiency assessment (a value set by the provider that

reflects the expected level of analytical precision).

A z-score is generally interpreted as follows:

|z| ≤ 2: Satisfactory performance.

2 < |z| < 3: Questionable performance (warning signal).

|z| ≥ 3: Unsatisfactory performance (action signal).
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Laboratories receiving questionable or unsatisfactory scores are expected to conduct a

thorough root cause analysis and implement corrective actions to address the identified issues.

[16]

Conclusion
Although dedicated proficiency testing schemes for Aflatoxin G2a are not readily available,

laboratories can effectively monitor and validate their analytical performance for its parent

compounds, Aflatoxins G1 and G2, by participating in the well-established PT schemes for the

main aflatoxin groups. Providers such as FAPAS and BIPEA offer a wide range of matrices and

are accredited to international standards, providing a reliable external assessment of a

laboratory's capabilities. Regular and successful participation in these schemes is a

cornerstone of a robust quality assurance program, ensuring the delivery of accurate and

defensible analytical data for mycotoxin analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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